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Compound of Interest

Compound Name: 1-Tetradecanethiol

Cat. No.: B147481

For Researchers, Scientists, and Drug Development Professionals

This guide provides a focused overview of the fundamental molecular characteristics of 1-
Tetradecanethiol, a long-chain aliphatic thiol. The information presented is essential for
professionals engaged in chemical synthesis, materials science, and drug development who
require precise data for experimental design and analysis.

Core Molecular Data

1-Tetradecanethiol is a compound with a 14-carbon chain and a terminal thiol group.[1] Its
fundamental molecular properties are summarized below.

Property Value Source
Molecular Formula C14H30S [1112][3]
Molecular Weight 230.46 g/mol [2][3]
Linear Formula CH3(CH2)13sH [4]

CAS Number 2079-95-0 [11[2]13][4]

Experimental Determination of Molecular Weight
and Formula
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The molecular weight and formula of a compound like 1-Tetradecanethiol are determined
through standard analytical chemistry techniques. These protocols are foundational methods in
chemical characterization rather than compound-specific experimental workflows.

e Mass Spectrometry (MS): This is the primary technique for determining the molecular weight
of a compound. In a mass spectrometer, the molecule is ionized, and the mass-to-charge
ratio of the resulting ion is measured. High-resolution mass spectrometry (HRMS) can
provide a highly accurate mass measurement, which can be used to deduce the elemental
composition and thus the molecular formula.

o Elemental Analysis: This method determines the percentage composition of elements
(carbon, hydrogen, sulfur, etc.) in a sample. The results are used to calculate the empirical
formula of the compound. When combined with the molecular weight from mass
spectrometry, the precise molecular formula can be confirmed.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: While primarily used for structure
elucidation, *H and 13C NMR spectroscopy can confirm the number of hydrogen and carbon
atoms in the molecule, which corroborates the molecular formula determined by other
methods.

Logical Relationship of Molecular Composition

The molecular formula of a compound dictates its molecular weight. The total molecular weight
Is the sum of the atomic weights of all constituent atoms. The diagram below illustrates this
fundamental relationship for 1-Tetradecanethiol.

Carbon (C) Hydrogen (H) Sulfur (S)
14 atoms 30 atoms 1 atom

14 x 12.011 30 x 1.008 /1 x 32.06

Total Molecular Weight
~230.46 g/mol
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Caption: Atomic contributions to the molecular weight of 1-Tetradecanethiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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